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Compound of Interest

Compound Name:
1-(4-Hydroxyphenyl)-2-

phenylbutan-1-one

Cat. No.: B129655 Get Quote

In-Depth Technical Guide: 1-(4-
Hydroxyphenyl)-2-phenylbutan-1-one
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a summary of the available chemical and physical data for 1-(4-
Hydroxyphenyl)-2-phenylbutan-1-one. The document collates known identifiers and

properties to serve as a foundational resource for researchers and professionals in drug

development. While comprehensive experimental data for this specific compound is limited in

publicly accessible literature, this guide presents the confirmed core identifiers and offers a

generalized framework for further investigation.

Chemical Identity and Identifiers
1-(4-Hydroxyphenyl)-2-phenylbutan-1-one is a ketone derivative with a distinct chemical

structure. The primary identifiers for this compound are crucial for accurate sourcing,

cataloging, and regulatory purposes.
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Identifier Value Citation

CAS Number 6966-21-8 [1]

Molecular Formula C16H16O2 [1]

Molecular Weight 240.3 g/mol [1]

EINECS 828-826-4 [1]

Synonyms
No widely recognized

synonyms found in searches.

Physicochemical Properties
Detailed experimental data on the physicochemical properties of 1-(4-Hydroxyphenyl)-2-
phenylbutan-1-one are not readily available. The table below lists the minimum purity

specification found from a commercial supplier.

Property Value Citation

Purity (Minimum) 95% [1]

Synthesis and Upstream/Downstream Products
While a specific, detailed experimental protocol for the synthesis of 1-(4-Hydroxyphenyl)-2-
phenylbutan-1-one was not found, commercial suppliers indicate potential upstream

precursors and downstream products, offering insights into its chemical context.

Category Compound Name

Upstream Products

anisole, 1-(4-hydroxyphenyl)-2-phenylethanone,

2-phenylbutyric acid, 1-(4-methoxyphenyl)-2-

phenylbutan-1-one, 1-(4-benzyloxyphenyl)-2-

phenyl-butan-1-one, 4'-benzyloxy-2-

phenylacetophenone

Downstream Product
1-[4-[2-(dimethylamino)ethoxy]phenyl]-2-

phenylbutan-1-one
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A generalized workflow for the synthesis and characterization of a chemical compound like 1-
(4-Hydroxyphenyl)-2-phenylbutan-1-one is presented below.

General Chemical Synthesis Workflow

Synthesis

Analysis

Biological Screening

Select Precursors

Chemical Reaction

Purification (e.g., Chromatography)

Structural Elucidation (NMR, MS)

Purity Assessment (HPLC)

In vitro/In vivo Assays

Data Analysis
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Caption: Generalized workflow for chemical synthesis, analysis, and screening.

Biological Activity and Signaling Pathways
There is a notable absence of published research detailing the specific biological activity,

mechanism of action, or associated signaling pathways for 1-(4-Hydroxyphenyl)-2-
phenylbutan-1-one. Research on analogous compounds with structural similarities, such as

certain chalcones and other ketone derivatives, has explored various biological activities,

including anticancer properties. However, direct extrapolation of these activities to 1-(4-
Hydroxyphenyl)-2-phenylbutan-1-one is not scientifically sound without dedicated

experimental validation.

For drug development professionals, the logical progression for a compound with a novel

structure like this would involve a series of screening assays to determine its biological profile.
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Caption: A simplified, hypothetical drug discovery and development process.

Conclusion
1-(4-Hydroxyphenyl)-2-phenylbutan-1-one, identified by CAS number 6966-21-8, remains a

compound with limited characterization in the public domain. This guide provides the

foundational identifiers and suggests a generalized framework for its synthesis and potential

biological evaluation. Further empirical research is necessary to elucidate its physicochemical

properties, establish detailed experimental protocols, and uncover any potential biological
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activities and mechanisms of action. This compound represents an opportunity for novel

research in medicinal chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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